Cas no 2171886-37-4 (4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171886-37-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5766526
• PubChem ID: 165804207
• Update Time: 2025-05-24

4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171886-37-4
• EN300-1528878
• 4-ethoxy-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
• 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-4-27(3,25(32)29-14-21(24(30)31)23(15-29)34-5-2)28-26(33)35-16-22-19-12-8-6-10-17(19)18-11-7-9-13-20(18)22/h6-13,21-23H,4-5,14-16H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： QAVFTHYZPCMQAQ-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(C(C)(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid

4-Ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171886-37-4, known as 4-Ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an ethoxy substituent. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protective groups for amino acids during solid-phase synthesis. The integration of an Fmoc group into this compound suggests its potential use in the development of bioactive molecules, such as peptide-based drugs or enzyme inhibitors. Additionally, the ethoxy substituent enhances the compound's solubility and stability, making it suitable for a wide range of applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form stable amide bonds with other molecules. This property makes it an ideal candidate for designing drug carriers that can deliver therapeutic agents to specific targets within the body. Recent advancements in nanotechnology have further expanded the potential of this compound in creating biocompatible drug delivery vehicles.

The synthesis of 4-Ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid involves a series of intricate chemical reactions, including nucleophilic acyl substitution and coupling reactions. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic pathways using green chemistry principles, which minimize waste and reduce environmental impact.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of proteases, which are enzymes responsible for breaking down proteins. This property could lead to the development of novel therapeutic agents for treating conditions such as inflammation and cancer.

Moreover, the compound's structural versatility allows for further modification to enhance its bioavailability and efficacy. For example, researchers have explored the addition of hydrophilic groups to improve solubility and reduce toxicity. These modifications are critical for translating laboratory findings into clinically relevant treatments.

From an industrial perspective, the production of this compound requires state-of-the-art facilities and expertise in organic synthesis. The demand for such specialized molecules is driven by the increasing need for innovative solutions in pharmaceuticals, agrochemicals, and specialty chemicals. As research continues to uncover new applications for 4-Ethoxy-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid, its role in advancing scientific discovery is expected to grow significantly.

In conclusion, 4-Ethoxy-1-{(9H-fluoren-9-yllmethoxycarbonylamino}-2-methylbutanoylpyrrolidine 3-carboxylic acid (CAS No. 2171886 37 4) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key player in future scientific breakthroughs.